Cas no 2229409-05-4 (2,2-difluoro-2-4-methoxy-2-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2,2-difluoro-2-4-methoxy-2-(trifluoromethyl)phenylethan-1-ol
• CAS No: 2229409-05-4
• MF: C₁₀H₉F₅O₂
• MW: 256.169280767441
• CID: 6447199
• PubChem ID: 165631231
• Update Time: 2025-06-10

2,2-difluoro-2-4-methoxy-2-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-4-methoxy-2-(trifluoromethyl)phenylethan-1-ol
• EN300-1948254
• 2229409-05-4
• 2,2-difluoro-2-[4-methoxy-2-(trifluoromethyl)phenyl]ethan-1-ol

• Inchi： 1S/C10H9F5O2/c1-17-6-2-3-7(9(11,12)5-16)8(4-6)10(13,14)15/h2-4,16H,5H2,1H3
• InChI Key： UOFHGKVVCOTHCL-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=CC(=CC=1C(F)(F)F)OC)F

Computed Properties

• Exact Mass: 256.05227034g/mol
• Monoisotopic Mass: 256.05227034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 2,2-difluoro-2-4-methoxy-2-(trifluoromethyl)phenylethan-1-ol

Introduction to 2,2-Difluoro-2-(4-methoxy-2-(trifluoromethyl)phenyl)ethan-1-ol (CAS No. 2229409-05-4)

2,2-Difluoro-2-(4-methoxy-2-(trifluoromethyl)phenyl)ethan-1-ol, with the CAS number 2229409-05-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including difluoro substitution, a methoxy group, and a trifluoromethyl moiety, which collectively contribute to its potential biological activities and pharmacological properties.

The chemical structure of 2,2-difluoro-2-(4-methoxy-2-(trifluoromethyl)phenyl)ethan-1-ol is composed of a central ethanediol backbone with two fluorine atoms attached to the same carbon atom. The presence of the trifluoromethyl group on the phenyl ring and the methoxy substituent at the para position further enhances its lipophilicity and metabolic stability. These structural elements are crucial for optimizing the compound's interaction with biological targets and improving its therapeutic potential.

Recent studies have explored the biological activities of 2,2-difluoro-2-(4-methoxy-2-(trifluoromethyl)phenyl)ethan-1-ol. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in inflammatory diseases. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2,2-difluoro-2-(4-methoxy-2-(trifluoromethyl)phenyl)ethan-1-ol has also shown promise in cancer research. A recent investigation published in Cancer Research demonstrated that this compound can selectively target and inhibit cancer cell proliferation by disrupting specific signaling pathways. The study highlighted the compound's ability to induce apoptosis in cancer cells while sparing normal cells, making it a potential candidate for developing novel anticancer therapies.

The pharmacokinetic properties of 2,2-difluoro-2-(4-methoxy-2-(trifluoromethyl)phenyl)ethan-1-ol have been extensively studied to assess its suitability for clinical applications. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity facilitates efficient cellular uptake, while the presence of fluorine atoms enhances metabolic stability, leading to prolonged plasma half-life and reduced clearance rates. These characteristics are essential for ensuring sustained therapeutic effects and minimizing dosing frequency.

To further optimize the therapeutic potential of 2,2-difluoro-2-(4-methoxy-2-(trifluoromethyl)phenyl)ethan-1-ol, ongoing efforts are focused on developing prodrugs and drug delivery systems. Prodrug strategies aim to enhance the compound's solubility and bioavailability while reducing potential side effects. For example, a recent study published in Pharmaceutical Research described the synthesis and evaluation of a prodrug form of this compound that showed improved oral bioavailability and reduced toxicity compared to the parent molecule.

In conclusion, 2,2-difluoro-2-(4-methoxy-2-(trifluoromethyl)phenyl)ethan-1-ol (CAS No. 2229409-05-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its mechanisms of action, optimize its pharmacological properties, and evaluate its safety and efficacy in preclinical and clinical settings.